Methyl 5-fluoro-6-hydroxy-1H-indole-2-carboxylate

• Molecular Formula: C10H8FNO3
• Molecular Weight: 209.17 g/mol
• IUPAC Name: methyl 5-fluoro-6-hydroxy-1H-indole-2-carboxylate
• InChI: InChI=1S/C10H8FNO3/c1-15-10(14)8-3-5-2-6(11)9(13)4-7(5)12-8/h2-4,12-13H,1H3
• InChI Key: AQNPHJZHDHFRKM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=CC(=C(C=C2N1)O)F

Description

Methyl 5-fluoro-6-hydroxy-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C10H8FNO3 and its molecular weight is 209.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 20.2 g (0.067 mol) 6-benzyloxy-5-fluoro-1H-indole-2-carboxylic acid methyl ester in 800 ml ethyl acetate was treated with 2 g (10%) Pd/C and hydrogenated at 1 bar for 2 h. After filtration and evaporation the residue was re-crystallized from ethyl acetate. The crystals were filtered off washed with diethyl ether and dried at 40° C. under vacuum to yield 10.9 g (74%) of the title compound as white crystals. MS (m/e): 208.1 (MH−, 100%).